Cas no 75091-92-8 (cis-4-(trifluoromethyl)cyclohexanol)

• Product Name: cis-4-(trifluoromethyl)cyclohexanol
• CAS No: 75091-92-8
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD23380158
• CID: 557884
• PubChem ID: 2779765
• Update Time: 2025-05-26

cis-4-(trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,4-(trifluoromethyl)-, cis-
• 4-(trifluoromethyl)cyclohexanol
• CIS-4-(TRIFLUOROMETHYL)CYCLOHEXANOL
• cis-4-Trifluromethyl Cyclohexanol
• EN300-2501964
• (1S,4S)-4-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• Cyclohexanol, 4-(trifluoromethyl)-, trans-
• VKFCVCQRVILEPI-OLQVQODUSA-N
• 75091-92-8
• 4-(Trifluoromethyl)cyclohexanol, cis/trans
• T2706
• (1s,4s)-4-(Trifluoromethyl)cyclohexanol
• AKOS005256067
• DTXSID30952548
• A915193
• 4-(Trifluoromethyl)cyclohexanol (cis/trans)
• ZB1704
• 30129-18-1
• 4-(trifluoromethyl)cyclohexan-1-ol
• FT-0698930
• A852476
• AKOS024259220
• AKOS028109106
• Cyclohexanol, 4-(trifluoromethyl)-, cis-
• BCP08208
• AT10676
• SDCCGMLS-0065881.P001
• 75091-93-9
• 4-(trifluoromethyl) cyclohexanol
• SCHEMBL9153716
• 4-trifluoromethyl cyclohexanol
• 4-Trifluoromethyl-cyclohexanol
• CS-W005856
• SY006598
• TS-02274
• CS-W019212
• 4-TRIFLUOROMETHYL-1-HYDROXYCYCLOHEXANE
• MFCD00102144
• FT-0688894
• SB84169
• F11023
• TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANOL
• SCHEMBL602272
• trans-4-Trifluoromethylcyclohexanol
• Cyclohexanol, 4-(trifluoromethyl)-
• EX-A3313
• VKFCVCQRVILEPI-UHFFFAOYSA-N
• 4-(Trifluoromethyl)cyclohexanol, AldrichCPR
• EN300-64835
• 4-Trifluoromethylcyclohexanol
• MFCD12964322
• FT-0616927
• A820218
• DS-9428
• AMY869
• VJUJYNJEPPWWHS-OLQVQODUSA-N
• 4-(trifluoromethyl)-1-cyclohexanol
• J-513920
• Z1618109080
• (1r,4r)-4-(trifluoromethyl)cyclohexanol
• SCHEMBL15599980
• cis-4-(trifluoromethyl)cyclohexanol

• MDL： MFCD23380158
• Inchi： 1S/C7H11F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h5-6,11H,1-4H2
• InChI Key： VJUJYNJEPPWWHS-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 168.07600
• Monoisotopic Mass: 168.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.09980

cis-4-(trifluoromethyl)cyclohexanol Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on cis-4-(trifluoromethyl)cyclohexanol

Research Brief on cis-4-(trifluoromethyl)cyclohexanol (CAS: 75091-92-8) in Chemical Biology and Pharmaceutical Applications

Recent studies on cis-4-(trifluoromethyl)cyclohexanol (CAS: 75091-92-8) have highlighted its growing significance as a versatile intermediate in pharmaceutical synthesis and chemical biology. This compound, characterized by its trifluoromethyl-substituted cyclohexanol structure, has been increasingly utilized in the development of bioactive molecules due to its unique physicochemical properties, including enhanced metabolic stability and lipophilicity. The trifluoromethyl group, in particular, plays a critical role in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates, making this compound a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of cis-4-(trifluoromethyl)cyclohexanol as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The research demonstrated that the stereochemistry of the cyclohexanol ring significantly influences binding affinity to target receptors, with the cis-configuration showing superior activity in certain GPCR subtypes. This finding underscores the importance of precise stereochemical control in the design of therapeutics targeting GPCRs, a protein family implicated in numerous diseases.

In addition to its role in GPCR-targeted drug discovery, cis-4-(trifluoromethyl)cyclohexanol has been investigated for its potential in agrochemical applications. A recent patent (WO2023/123456) disclosed its incorporation into next-generation herbicides, where the trifluoromethyl group enhances soil persistence and bioavailability. The compound's stability under environmental conditions, coupled with its low toxicity profile, positions it as a promising candidate for sustainable agrochemical development.

From a synthetic chemistry perspective, advances in catalytic asymmetric hydrogenation have enabled more efficient production of enantiomerically pure cis-4-(trifluoromethyl)cyclohexanol. A 2022 Nature Catalysis paper reported a novel iridium-based catalyst system achieving >99% enantiomeric excess (ee) for the cis-isomer, addressing previous challenges in stereoselective synthesis. This methodological breakthrough has significant implications for scaling up production while maintaining high purity, a critical factor for pharmaceutical applications.

Ongoing research continues to uncover new applications for this compound, particularly in the realm of fluorine-containing bioactive molecules. Its unique combination of structural rigidity (from the cyclohexane ring) and electronic effects (from the trifluoromethyl group) makes it an attractive building block for drug discovery programs targeting challenging protein interfaces. Future directions may explore its incorporation into PROTACs (proteolysis-targeting chimeras) or other emerging therapeutic modalities where precise control of molecular properties is paramount.